Cas no 175137-11-8 (Methyl 3-chloro-4-methylthiophene-2-carboxylate)

Methyl 3-chloro-4-methylthiophene-2-carboxylate structure
175137-11-8 structure
Product Name:Methyl 3-chloro-4-methylthiophene-2-carboxylate
CAS No:175137-11-8
MF:C7H7ClO2S
MW:190.647279977798
MDL:MFCD00052072
CID:134216
PubChem ID:2777567
Update Time:2025-07-29

Methyl 3-chloro-4-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-4-methylthiophene-2-carboxylate
    • 2-Thiophenecarboxylicacid, 3-chloro-4-methyl-, methyl ester
    • Methyl 3-chloro-4-methyl-2-thiophenecarboxylate
    • BUTTPARK 86\18-05
    • 3-CHLORO 4-METHYL THIOPHENE CARBOXYLIC ACID METHYL ESTER
    • methyl 3-chloranyl-4-methyl-thiophene-2-carboxylate
    • CS-0165845
    • 175137-11-8
    • SCHEMBL2987502
    • DTXSID50380566
    • 2-Thiophenecarboxylic acid, 3-chloro-4-methyl-, methyl ester
    • CHEBI:194860
    • AKOS006228992
    • SY079926
    • BUFSIDWTJVUAER-UHFFFAOYSA-N
    • FS-1511
    • Maybridge1_003874
    • 2-methoxycarbonyl-3-chloro4-methylthiophene
    • methyl 3-chloro-4-methylthiophenecarboxylate
    • Methyl3-chloro-4-methylthiophene-2-carboxylate
    • MFCD00052072
    • HMS552I02
    • 2-methoxycarbonyl-3-chloro-4-methylthiophene
    • 2-Thiophenecarboxylicacid,3-chloro-4-methyl-,methyl ester
    • 3-chloro-4-methyl-2-thiophenecarboxylic acid methyl ester
    • FT-0628549
    • SB66928
    • A811771
    • BP-12497
    • I11777
    • MDL： MFCD00052072
    • Inchi： 1S/C7H7ClO2S/c1-4-3-11-6(5(4)8)7(9)10-2/h3H,1-2H3
    • InChI Key： BUFSIDWTJVUAER-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)OC)SC=C1C

Computed Properties

  • Exact Mass: 189.98600
  • Monoisotopic Mass: 189.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.314
  • Melting Point: 75-77°C
  • Boiling Point: 263.3°C at 760 mmHg
  • Flash Point: 113.1°C
  • Refractive Index: 1.548
  • PSA: 54.54000
  • LogP: 2.49650

Methyl 3-chloro-4-methylthiophene-2-carboxylate Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

Methyl 3-chloro-4-methylthiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-chloro-4-methylthiophene-2-carboxylate Pricemore >>

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abcr
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Methyl 3-chloro-4-methylthiophene-2-carboxylate Production Method

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